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Compound of Interest

Compound Name: Betulinic aldehyde oxime

Cat. No.: B12522404

References

1. Oxime derivatives of betulonic acid and platanic acid as novel cytotoxic or antiviral agents
- Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D4REO0032C
[pubs.rsc.org]

e 2. mdpi.com [mdpi.com]

« 3. lonic derivatives of betulinic acid exhibit antiviral activity against herpes simplex virus type-
2 (HSV-2), but not HIV-1 reverse transcriptase - PubMed [pubmed.ncbi.nim.nih.gov]

» 4. lonic Derivatives of Betulinic Acid Exhibit Strong Antiviral Activity Against Herpes Simplex
Virus Type-2 (HSV-2), But Not HIV-1 Reverse Transcriptase - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [developing betulinic aldehyde oxime derivatives for
antiviral therapy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12522404#developing-betulinic-aldehyde-oxime-
derivatives-for-antiviral-therapy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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